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Compound of Interest

Compound Name: 2-(Chloromethyl)-2-methyloxirane

Cat. No.: B1581098

Introduction to 2-(Chloromethyl)-2-
methyloxirane

2-(Chloromethyl)-2-methyloxirane, a derivative of epichlorohydrin, is a cyclic ether
possessing a strained three-membered oxirane ring.[1] This inherent ring strain, estimated at
approximately 25 kcal/mol, is a primary driver of its reactivity, making the epoxide carbons
susceptible to ring-opening by a wide array of nucleophiles.[1] The molecule is most commonly
synthesized via the epoxidation of 3-chloro-2-methyl-1-propene (methallyl chloride).[1][2]

Its utility in organic synthesis stems from the presence of three distinct electrophilic sites, which
allow for the introduction of diverse functionalities. However, this same feature necessitates a
nuanced understanding to achieve desired synthetic outcomes.

1.1 The Electrophilic Landscape
The molecule contains three carbons that are subject to nucleophilic attack:

¢ C1' (Chloromethyl Carbon): A primary alkyl halide, susceptible to standard SN2 displacement
of the chloride ion.

e C2 (Tertiary/Quaternary Oxirane Carbon): Part of the strained epoxide ring and bonded to
the methyl and chloromethyl groups.
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e C3 (Primary Oxirane Carbon): The second carbon of the epoxide ring, which is less sterically
encumbered.

The central challenge and synthetic opportunity lie in controlling which of these sites reacts
with a given nucleophile.
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Reaction Conditions

Strong Nucleophile Weak Nucleophile

(e.g., RO, CN")
Basic/Neutral

(e.g., H20, ROH)
Acidic (H*)

SN2 Pathway SN2-like Pathway
Less Hindered Site) (More Stable Cationic Character)

\‘ Regioselective Outcomes J

Major Product: Major Product:
Attack at C3 (Primary) Attack at C2 (Tertiary)
(Steric Control) (Electronic Control)
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1. Reaction Setup
(Epoxide, NaNs, NH4Cl in MeOH/H20)

.

2. Reflux
(6-8 hours)

l

3. Workup
(Remove MeOH, Add H20)

'

4. Extraction
(Diethyl Ether)

:

5. Drying & Concentration
(MgSO0a, Rotovap)

i

6. Purification
(Chromatography)

:

7. Characterization
(NMR, IR, MS)

8. Determine Regioselectivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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